molecular formula C10H11N3O2 B8372563 N-methoxy-N-methylimidazo[1,2-a]pyridine-7-carboxamide

N-methoxy-N-methylimidazo[1,2-a]pyridine-7-carboxamide

Cat. No.: B8372563
M. Wt: 205.21 g/mol
InChI Key: SJSSVQRGEGKOAV-UHFFFAOYSA-N
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Description

N-methoxy-N-methylimidazo[1,2-a]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11N3O2

Molecular Weight

205.21 g/mol

IUPAC Name

N-methoxy-N-methylimidazo[1,2-a]pyridine-7-carboxamide

InChI

InChI=1S/C10H11N3O2/c1-12(15-2)10(14)8-3-5-13-6-4-11-9(13)7-8/h3-7H,1-2H3

InChI Key

SJSSVQRGEGKOAV-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CC2=NC=CN2C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester (0.67 g, 3.83 mmol) and dimethylhydroxylamine (0.93 g, 9.57 mmol) in CH2Cl2 (40 ml) at 0° C. was added 2M trimethylaluminium solution in hexane (3.8 ml, 9.57 mmol). The reaction mixture was allowed to warm to room temperature and stirred for 1 h, before being cooled back to 0° C. and quenched with ice. The reaction was filtered and liquid fraction partitioned between CH2Cl2/H2O. The organic layer was separated, dried (MgSO4), filtered and the solvent removed in vacuo to afford the crude product. The residue was purified by silica column chromatography (0-50% MeOH in Et2O) to afford the product (187 mg). MS: [M+H]+=206.
Quantity
0.67 g
Type
reactant
Reaction Step One
Quantity
0.93 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3.8 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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